Cas no 1031962-03-4 (2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 1031962-03-4
• MF: C₁₈H₁₉F₃N₄O₂
• MW: 380.364274263382
• CID: 5382332
• Update Time: 2025-05-25

2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-methyl-2-(1-pyrrolidinyl)-4-pyrimidinyl]oxy]-N-[3-(trifluoromethyl)phenyl]-
• 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C18H19F3N4O2/c1-12-9-16(24-17(22-12)25-7-2-3-8-25)27-11-15(26)23-14-6-4-5-13(10-14)18(19,20)21/h4-6,9-10H,2-3,7-8,11H2,1H3,(H,23,26)
• InChI Key： CGJXJNQMUCFBDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)COC1C=C(C)N=C(N2CCCC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[3-(trifluoromethyl)phenyl]acetamide

Introduction to Compound with CAS No. 1031962-03-4 and Product Name: 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[3-(trifluoromethyl)phenyl]acetamide

The compound with the CAS number 1031962-03-4 and the product name 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}-N-[3-(trifluoromethyl)phenyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly its pyrimidine core and trifluoromethylphenyl moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of pyrimidine derivatives in the design of novel therapeutic agents. Pyrimidines are heterocyclic aromatic compounds that are fundamental components of nucleic acids, making them inherently relevant to biological processes. The presence of a methyl group at the 6-position and a pyrrolidin-1-yl substituent at the 2-position of the pyrimidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

The acetamide functional group at the N-terminal position of the molecule introduces a polar moiety that can interact with biological targets through hydrogen bonding. This feature is particularly advantageous in designing molecules that require precise interaction with proteins or enzymes. Additionally, the trifluoromethyl group on the phenyl ring is a well-known pharmacophore that can modulate metabolic stability and binding affinity. Its electron-withdrawing nature increases the lipophilicity of the molecule, which can improve its membrane permeability and overall pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound in question has shown promise as a potential inhibitor of enzymes involved in cancer metabolism. Studies have demonstrated that pyrimidine-based inhibitors can disrupt key metabolic pathways such as glycolysis and glutaminolysis, which are often overactive in tumor cells. The specific arrangement of substituents in this compound may facilitate selective binding to these enzymes, thereby minimizing off-target effects.

Moreover, the pyrrolidin-1-yl group adds another layer of complexity to the molecule's interactions with biological targets. Pyrrolidine moieties are commonly found in bioactive molecules due to their ability to form stable hydrogen bonds with amino acid residues in proteins. This interaction can enhance binding affinity and improve receptor occupancy, which are crucial for therapeutic efficacy. The combination of these structural features makes this compound a valuable candidate for further investigation in drug discovery.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental assays. Molecular docking studies have been particularly useful in evaluating how this compound interacts with potential target proteins. Initial simulations suggest that it can bind effectively to enzymes involved in cancer cell proliferation and survival. These findings align with recent experimental data showing that pyrimidine derivatives exhibit inhibitory activity against several oncogenic enzymes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the acetamide group necessitates careful consideration of reaction pathways to avoid unwanted side products. Recent innovations in synthetic methodologies have allowed for more efficient and scalable production of complex molecules like this one. Techniques such as flow chemistry and catalytic asymmetric synthesis have been employed to streamline the synthetic process, making it more cost-effective and environmentally friendly.

As interest in precision medicine grows, there is an increasing demand for targeted therapies that address specific genetic mutations or metabolic dysfunctions associated with diseases. The structural versatility of this compound allows for facile derivatization, enabling researchers to generate libraries of analogs with tailored properties. By modifying substituents such as the methyl group or the trifluoromethylphenyl moiety, scientists can fine-tune biological activity and optimize pharmacokinetic profiles for specific therapeutic applications.

Preclinical studies have provided preliminary evidence supporting the potential therapeutic utility of this compound. In vitro assays have demonstrated inhibitory effects on enzymes relevant to cancer progression, while cell-based models suggest it can induce apoptosis in tumor cells without significant toxicity toward healthy cells. These results warrant further investigation through animal models to assess efficacy and safety before human clinical trials can commence.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and clinical medicine. The compound described here exemplifies how interdisciplinary approaches can lead to innovative therapeutics targeting unmet medical needs. By leveraging advances in synthetic chemistry, computational modeling, and biological screening, researchers are paving the way for next-generation treatments based on structurally optimized small molecules like this one.